1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea

• IUPAC Name: 1-cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea
• InChI: InChI=1S/C22H28FN5O2/c23-16-6-8-19(9-7-16)30-20-10-13-24-21(27-20)28-14-11-18(12-15-28)26-22(29)25-17-4-2-1-3-5-17/h6-10,13,17-18H,1-5,11-12,14-15H2,(H2,25,26,29)
• InChI Key: CNUYYOUGOMPPFX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2CCN(CC2)C3=NC=CC(=N3)OC4=CC=C(C=C4)F
• Molecular Formula: C22H28FN5O2
• Molecular Weight: 413.5 g/mol

Description

1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This receptor is found on the surface of immune cells and plays a role in regulating the immune response. CPI-444 has shown promising results in preclinical studies as a potential therapy for cancer and other immune-related diseases.

Mechanism of Action

1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea works by blocking the adenosine A2A receptor on immune cells. Adenosine is a molecule that is produced by cells under conditions of stress or inflammation. It acts as a signaling molecule that can suppress the immune response. The adenosine A2A receptor is found on immune cells and plays a role in mediating this suppressive effect. By blocking this receptor, 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea can enhance the anti-tumor immune response.
Biochemical and Physiological Effects:
1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea has been shown to have several biochemical and physiological effects in preclinical studies. These include increased T cell activation and infiltration into the tumor microenvironment, decreased production of immunosuppressive cytokines, and increased production of pro-inflammatory cytokines. These effects lead to enhanced anti-tumor immune responses and improved outcomes in preclinical models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea is its specificity for the adenosine A2A receptor. This allows for targeted inhibition of this receptor without affecting other adenosine receptors or signaling pathways. However, one limitation of 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea is its potential for off-target effects, which could lead to unwanted side effects or toxicity.

Future Directions

There are several potential future directions for the development of 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea and related compounds. These include:
1. Clinical trials to evaluate the safety and efficacy of 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea in cancer patients.
2. Combination therapy with other immune checkpoint inhibitors or targeted therapies to enhance the anti-tumor immune response.
3. Development of more potent and selective A2A receptor inhibitors.
4. Evaluation of 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea in other immune-related diseases, such as autoimmune disorders or chronic inflammation.
5. Investigation of the role of the adenosine A2A receptor in other cellular processes, such as wound healing or tissue repair.
In conclusion, 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea is a promising small molecule inhibitor that targets the adenosine A2A receptor and has shown potential as a therapy for cancer and other immune-related diseases. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea involves several steps, including the coupling of a piperidine derivative with a pyrimidine derivative, followed by cyclization and urea formation. The final product is obtained through purification and isolation processes. The synthesis of 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea has been described in detail in several publications.

Scientific Research Applications

1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea has been extensively studied in preclinical models of cancer and other immune-related diseases. In these studies, 1-Cyclohexyl-3-[1-[4-(4-fluorophenoxy)pyrimidin-2-yl]piperidin-4-yl]urea has been shown to enhance the anti-tumor immune response by inhibiting the adenosine A2A receptor on immune cells. This leads to increased T cell activation and infiltration into the tumor microenvironment, resulting in tumor cell death.